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Introduction
Benzyldodecyldimethylammonium chloride dihydrate (BDDA-Cl·2H₂O) is a quaternary

ammonium compound with a broad spectrum of applications, notably as a cationic surfactant

and a potent antimicrobial agent. Its efficacy in disrupting microbial cell membranes has led to

its use in various pharmaceutical, disinfectant, and preservative formulations. A thorough

understanding of its physical properties is paramount for formulation development, quality

control, and ensuring its safe and effective application. This technical guide provides a

comprehensive overview of the core physical properties of

benzyldodecyldimethylammonium chloride dihydrate, detailed experimental protocols for

their determination, and a visualization of its mechanism of action.

Chemical and Physical Properties
The physical characteristics of benzyldodecyldimethylammonium chloride dihydrate are

crucial for its handling, formulation, and application. These properties are summarized in the

tables below.
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Property Value Source(s)

Chemical Name

benzyl-dodecyl-

dimethylazanium;chloride;dihy

drate

[1]

CAS Number 147228-80-6 [2]

Molecular Formula C₂₁H₄₂ClNO₂ [1][2]

Molecular Weight 376.02 g/mol [1][2]

Appearance
White to off-white crystalline

powder
[3]

Physicochemical Data
Property Value Source(s)

Melting Point ~60 °C [4][5]

Solubility in Water 2 g/L at 20 °C [4]

Solubility in Organic Solvents
866 g/L in organic solvents at

20 °C
[4]

Density
1.03 g/cm³ at 20 °C (for the

anhydrous form)
[4]

Experimental Protocols
Accurate determination of the physical properties of benzyldodecyldimethylammonium
chloride dihydrate is essential for its characterization. The following are detailed

methodologies for key experiments.

Melting Point Determination (Capillary Method)
Objective: To determine the temperature range over which the crystalline solid transitions to a

liquid.

Apparatus:
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Melting point apparatus with a heating block and temperature control

Glass capillary tubes (one end sealed)

Mortar and pestle

Spatula

Procedure:

Sample Preparation: A small amount of benzyldodecyldimethylammonium chloride
dihydrate is finely ground using a mortar and pestle to ensure a uniform particle size.[6]

Capillary Tube Filling: The open end of a capillary tube is tapped into the powdered sample

until a small amount of the solid is packed into the closed end to a height of 2-3 mm.[7]

Measurement: The filled capillary tube is placed in the heating block of the melting point

apparatus.[8]

The temperature is increased at a steady rate (e.g., 1-2 °C per minute) as the expected

melting point is approached.[8]

The temperature at which the first drop of liquid appears (onset of melting) and the

temperature at which the last crystal melts (completion of melting) are recorded. This range

represents the melting point of the substance.[6]

Solubility Determination (Shake-Flask Method)
Objective: To determine the saturation concentration of benzyldodecyldimethylammonium
chloride dihydrate in a specific solvent at a given temperature.

Apparatus:

Conical flasks with stoppers

Orbital shaker or magnetic stirrer with a temperature-controlled water bath

Analytical balance
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Filtration apparatus (e.g., syringe filters with a pore size of 0.45 µm)

Analytical instrument for quantification (e.g., UV-Vis spectrophotometer or HPLC)

Procedure:

Preparation of Saturated Solution: An excess amount of

benzyldodecyldimethylammonium chloride dihydrate is added to a known volume of the

solvent (e.g., distilled water, ethanol) in a conical flask.

Equilibration: The flask is sealed and placed in a temperature-controlled orbital shaker or

water bath (e.g., at 25 °C) and agitated for a sufficient period (e.g., 24-48 hours) to ensure

equilibrium is reached.

Phase Separation: The suspension is allowed to stand at the same temperature to allow

undissolved solid to settle.

Sampling and Filtration: A sample of the supernatant is carefully withdrawn and immediately

filtered through a syringe filter to remove any undissolved particles.

Quantification: The concentration of the dissolved benzyldodecyldimethylammonium
chloride dihydrate in the filtrate is determined using a suitable analytical method. A

calibration curve prepared with standard solutions of known concentrations is used for

quantification.[9]

Density Determination (Liquid Displacement Method)
Objective: To determine the density of the solid benzyldodecyldimethylammonium chloride
dihydrate.

Apparatus:

Graduated cylinder

Analytical balance

A non-reactive liquid in which the solid is insoluble (e.g., a saturated solution of the

compound or a non-polar solvent)
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Procedure:

Mass Measurement: A known mass of benzyldodecyldimethylammonium chloride
dihydrate is accurately weighed using an analytical balance.[10]

Initial Volume Measurement: A known volume of the non-reactive liquid is placed in a

graduated cylinder, and the initial volume is recorded.[10]

Displacement: The weighed solid is carefully added to the graduated cylinder, ensuring it is

fully submerged.

Final Volume Measurement: The new volume of the liquid in the graduated cylinder is

recorded. The difference between the final and initial volumes represents the volume of the

displaced solid.[10]

Calculation: The density is calculated by dividing the mass of the solid by its volume.[11]

Purity Assay (Potentiometric Titration)
Objective: To determine the purity of benzyldodecyldimethylammonium chloride dihydrate.

Apparatus:

Autotitrator with a suitable electrode (e.g., silver electrode)

Burette

Beaker

Magnetic stirrer

Procedure:

Sample Preparation: A precisely weighed amount of benzyldodecyldimethylammonium
chloride dihydrate is dissolved in an appropriate solvent (e.g., a mixture of isopropanol and

water).
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Titration: The solution is titrated with a standardized solution of a suitable titrant, such as

silver nitrate (AgNO₃). The silver ions react with the chloride ions of the sample.[12]

Endpoint Detection: The endpoint of the titration, where all the chloride ions have reacted, is

detected by a sharp change in the potential measured by the silver electrode.[12]

Calculation: The purity of the sample is calculated based on the volume of the titrant

consumed, its concentration, and the initial mass of the sample.

Mechanism of Action as a Biocidal Agent
Benzyldodecyldimethylammonium chloride dihydrate exerts its antimicrobial effect

primarily through the disruption of the microbial cell membrane. This mechanism is a multi-step

process that ultimately leads to cell death.
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Biocidal Mechanism of Benzyldodecyldimethylammonium Chloride

Sequence of Events

Molecular Interactions

1. Adsorption to Cell Surface

2. Penetration of Cell Wall

Electrostatic and
hydrophobic interactions

3. Disruption of Cytoplasmic Membrane

Insertion of hydrophobic tail
into the lipid bilayer

4. Leakage of Intracellular Components

Increased membrane
permeability

5. Cell Lysis and Death

Loss of essential molecules
and metabolic disruption

BDDA-Cl Molecule
(Cationic Head & Hydrophobic Tail)

Bacterial Cell Membrane
(Negatively Charged)

Initial Attraction

Click to download full resolution via product page

Caption: Biocidal mechanism of Benzyldodecyldimethylammonium Chloride.
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Conclusion
This technical guide provides essential information on the physical properties of

benzyldodecyldimethylammonium chloride dihydrate, along with detailed experimental

protocols for their determination. The data and methodologies presented are intended to

support researchers, scientists, and drug development professionals in the effective and safe

utilization of this important quaternary ammonium compound. A clear understanding of these

fundamental properties is critical for optimizing formulations, ensuring product quality, and

advancing its application in various scientific and industrial fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide to the Physical Properties of
Benzyldodecyldimethylammonium Chloride Dihydrate]. BenchChem, [2025]. [Online PDF].
Available at:
[https://www.benchchem.com/product/b2852413#benzyldodecyldimethylammonium-chloride-
dihydrate-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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